5-amino-2,4-dihydro-1H-3,1-benzoxazin-2-one
Overview
Description
5-amino-2,4-dihydro-1H-3,1-benzoxazin-2-one, commonly referred to as BXO, is a heterocyclic compound with a nitrogen-containing aromatic ring. It is an important intermediate in the synthesis of several drugs and is also used in the manufacture of dyes, pigments, and other industrial products. BXO has been shown to have a wide range of biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties. In recent years, BXO has been studied for its potential as a therapeutic agent for a variety of diseases, including cancer, Alzheimer’s disease, and Parkinson’s disease.
Mechanism of Action
The exact mechanism of action of BXO is still not completely understood. However, it is believed to act on multiple pathways, including the inhibition of pro-inflammatory mediators, the stimulation of anti-inflammatory mediators, and the inhibition of cancer cell proliferation. BXO has also been shown to possess antioxidant properties, which may be responsible for its anti-cancer effects.
Biochemical and Physiological Effects
BXO has been shown to possess a wide range of biochemical and physiological effects. In particular, it has been shown to possess anti-inflammatory, antioxidant, and anti-cancer properties. In addition, BXO has been shown to possess anti-apoptotic and anti-angiogenic effects, which may be responsible for its anti-cancer properties.
Advantages and Limitations for Lab Experiments
The use of BXO in laboratory experiments has several advantages. First, BXO is relatively easy to synthesize and is widely available. Second, it has been shown to possess a wide range of biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties. Finally, BXO is relatively stable and can be stored for extended periods of time. However, there are some limitations to the use of BXO in laboratory experiments. For example, BXO is not water-soluble and must be dissolved in an organic solvent before use. Additionally, BXO is toxic and should be handled with care.
Future Directions
The potential therapeutic applications of BXO are still being explored. In particular, further research is needed to determine the exact mechanism of action of BXO and to optimize its therapeutic effects. Additionally, future studies should focus on the development of novel delivery systems for BXO and the development of new synthetic methods for its production. Finally, further research is needed to identify new therapeutic targets for BXO and to assess its potential for use in the treatment of other diseases, such as cardiovascular disease and diabetes.
Synthesis Methods
BXO can be synthesized from a variety of starting materials, including 2-aminobenzoxazole, 2-aminobenzimidazole, and 2-aminobenzothiazole. The most commonly used method for the synthesis of BXO is the two-step process described by Kühl et al. (2002). In the first step, the starting material is treated with a base, such as sodium hydroxide, to form the corresponding amide. The amide is then treated with a reducing agent, such as sodium borohydride, to form the desired BXO.
Scientific Research Applications
BXO has been studied extensively in recent years for its potential therapeutic applications. It has been shown to possess anti-inflammatory, antioxidant, and anti-cancer properties. In particular, BXO has been studied for its potential use in the treatment of various types of cancer, including breast, lung, and prostate cancer. In addition, BXO has been studied for its potential use in the treatment of Alzheimer’s disease and Parkinson’s disease.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-amino-2,4-dihydro-1H-3,1-benzoxazin-2-one involves the conversion of 2-nitrophenol to 2-amino-4-nitrophenol, followed by reduction to 2-amino-4-nitrophenol. The resulting compound is then cyclized to form 5-amino-2,4-dihydro-1H-3,1-benzoxazin-2-one.", "Starting Materials": [ "2-nitrophenol", "Sodium dithionite", "Sodium hydroxide", "Hydrochloric acid", "Ethanol" ], "Reaction": [ "2-nitrophenol is dissolved in a solution of sodium hydroxide and ethanol.", "Sodium dithionite is added to the solution to reduce the nitro group to an amino group, forming 2-amino-4-nitrophenol.", "The solution is acidified with hydrochloric acid to protonate the amino group.", "The resulting compound is heated to induce cyclization, forming 5-amino-2,4-dihydro-1H-3,1-benzoxazin-2-one." ] } | |
CAS RN |
1002129-69-2 |
Product Name |
5-amino-2,4-dihydro-1H-3,1-benzoxazin-2-one |
Molecular Formula |
C8H8N2O2 |
Molecular Weight |
164.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
